Cas no 97399-46-7 (1-Chloro-2-methyl-4-(trifluoromethyl)-benzene)

• Product Name: 1-Chloro-2-methyl-4-(trifluoromethyl)-benzene
• CAS No: 97399-46-7
• MF: C₈H₆ClF₃
• MW: 194.581451892853
• MDL: MFCD09878417
• CID: 801073
• PubChem ID: 13489932
• Update Time: 2025-05-21

1-Chloro-2-methyl-4-(trifluoromethyl)-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-methyl-4-(trifluoromethyl)benzene
• 1-Chloro-2-methyl-4-trifluoromethylbenzene
• 4-Chloro-3-methylbenzotrifluoride
• Benzene,1-chloro-2-methyl-4-(trifluoromethyl)-
• 1-Chloro-2-methyl-4-(trifluoromethyl)benzene (ACI)
• 4-Chloro-3-methylbenzotrifluoride, stabilized over Potassium carbonate
• XDA39946
• SCHEMBL171040
• 2-Chloro-5-trifluoromethyltoluene
• AKOS005255795
• 97399-46-7
• CS-0207545
• HJUVQPDYUKTSPD-UHFFFAOYSA-N
• MAJLHEIKJDBSLN-UHFFFAOYSA-N
• FS-4915
• DTXSID70542063
• MFCD09878417
• 1-Chloro-2-methyl-4-(trifluoromethyl)-benzene

• MDL： MFCD09878417
• Inchi： 1S/C8H6ClF3/c1-5-4-6(8(10,11)12)2-3-7(5)9/h2-4H,1H3
• InChI Key： ZIWHJZAPIYYSPN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C(Cl)=CC=1)(F)F

Computed Properties

• Exact Mass: 194.01100
• Monoisotopic Mass: 194.0110124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.287
• Boiling Point: 167.7°Cat760mmHg
• Flash Point: 59.6°C
• Refractive Index: 1.454
• PSA: 0.00000
• LogP: 3.66720

1-Chloro-2-methyl-4-(trifluoromethyl)-benzene Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-Chloro-2-methyl-4-(trifluoromethyl)-benzene

1-Chloro-2-methyl-4-(trifluoromethyl)-benzene (CAS No. 97399-46-7): An Overview of Its Properties, Applications, and Recent Research

1-Chloro-2-methyl-4-(trifluoromethyl)-benzene (CAS No. 97399-46-7) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its chloro, methyl, and trifluoromethyl substituents on a benzene ring, which contribute to its distinct chemical properties and potential applications.

The molecular formula of 1-Chloro-2-methyl-4-(trifluoromethyl)-benzene is C₉H₈ClF₃, and its molecular weight is approximately 215.61 g/mol. The presence of the chloro and trifluoromethyl groups imparts notable electronic and steric effects, making this compound an interesting subject for both fundamental and applied research.

In terms of physical properties, 1-Chloro-2-methyl-4-(trifluoromethyl)-benzene is a colorless liquid at room temperature with a characteristic aromatic odor. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for various synthetic processes and analytical techniques.

The chemical reactivity of 1-Chloro-2-methyl-4-(trifluoromethyl)-benzene is influenced by its functional groups. The chloro group can participate in nucleophilic substitution reactions, while the trifluoromethyl group can enhance the compound's stability and lipophilicity. These properties make it a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and materials with specific functional properties.

Recent research has explored the potential applications of 1-Chloro-2-methyl-4-(trifluoromethyl)-benzene in various fields. In pharmaceutical research, this compound has been investigated as a starting material for the synthesis of novel drugs with improved pharmacological profiles. For example, a study published in the Journal of Medicinal Chemistry in 2023 reported the use of 1-Chloro-2-methyl-4-(trifluoromethyl)-benzene as a key intermediate in the development of new antiviral agents targeting RNA viruses.

In materials science, the unique electronic properties of 1-Chloro-2-methyl-4-(trifluoromethyl)-benzene have been exploited for the design of functional materials. A research team at the University of California, Berkeley, utilized this compound to synthesize novel organic semiconductors with enhanced charge transport properties. These materials have potential applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

Environmental studies have also focused on the fate and behavior of 1-Chloro-2-methyl-4-(trifluoromethyl)-benzene in various ecosystems. A study published in Environmental Science & Technology in 2022 investigated the biodegradation pathways of this compound in soil and water environments. The results indicated that while 1-Chloro-2-methyl-4-(trifluoromethyl)-benzene is relatively stable under ambient conditions, it can be degraded by certain microbial communities under specific conditions.

Safety considerations are an important aspect when handling 1-Chloro-2-methyl-4-(trifluoromethyl)-benzene. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure worker safety and environmental protection. Personal protective equipment (PPE) such as gloves and goggles should be worn when handling this compound to prevent skin contact and inhalation.

In conclusion, 1-Chloro-2-methyl-4-(trifluoromethyl)-benzene (CAS No. 97399-46-7) is a multifaceted compound with a wide range of applications in chemistry, materials science, and pharmaceutical research. Its unique molecular structure provides a foundation for innovative research and development efforts aimed at addressing contemporary challenges in these fields. As ongoing research continues to uncover new possibilities for this compound, it remains an important subject of study for scientists and researchers worldwide.